Methyl 5-[3-Fluoro-4-(1-pyrazolyl)phenyl]isoxazole-3-carboxylate

• Molecular Formula: C14H10FN3O3
• Molecular Weight: 287.25 g/mol
• IUPAC Name: methyl 5-(3-fluoro-4-pyrazol-1-ylphenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C14H10FN3O3/c1-20-14(19)11-8-13(21-17-11)9-3-4-12(10(15)7-9)18-6-2-5-16-18/h2-8H,1H3
• InChI Key: XCQCLOORFAAISL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=CC(=C(C=C2)N3C=CC=N3)F

Description

The compound “MFCD32708701” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and has been studied for various scientific and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “MFCD32708701” involves several synthetic routes. One common method includes the reaction of specific precursors under controlled conditions to form the desired compound. The reaction conditions typically involve specific temperatures, pressures, and catalysts to ensure the formation of “MFCD32708701” with high purity and yield.

Industrial Production Methods

In industrial settings, the production of “MFCD32708701” is scaled up using optimized processes. These methods often involve continuous flow reactors and advanced purification techniques to produce large quantities of the compound efficiently. The industrial production methods are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

“MFCD32708701” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents to form different products.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, leading to the formation of reduced products.

Substitution: In substitution reactions, one functional group in “MFCD32708701” is replaced by another group, resulting in new derivatives.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product and include specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a wide range of substituted compounds.

Scientific Research Applications

“MFCD32708701” has numerous applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis of new compounds.

Biology: The compound is studied for its biological activity and potential therapeutic applications.

Medicine: Research is ongoing to explore its use in drug development and treatment of specific diseases.

Industry: “MFCD32708701” is utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of “MFCD32708701” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, leading to a cascade of biochemical reactions. The exact molecular targets and pathways depend on the specific application and context of its use.